Cas no 2680720-46-9 (tert-butyl N-(1-fluoro-2-methyl-1-phenylpropan-2-yl)carbamate)

• Product Name: tert-butyl N-(1-fluoro-2-methyl-1-phenylpropan-2-yl)carbamate
• CAS No: 2680720-46-9
• MF: C₁₅H₂₂FNO₂
• MW: 267.339087963104
• CID: 5648095
• PubChem ID: 165913146
• Update Time: 2025-05-21

tert-butyl N-(1-fluoro-2-methyl-1-phenylpropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28282771
• 2680720-46-9
• tert-butyl N-(1-fluoro-2-methyl-1-phenylpropan-2-yl)carbamate

• Inchi： 1S/C15H22FNO2/c1-14(2,3)19-13(18)17-15(4,5)12(16)11-9-7-6-8-10-11/h6-10,12H,1-5H3,(H,17,18)
• InChI Key： ZFCZHTZRGCPLEE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)C(C)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 267.16345711g/mol
• Monoisotopic Mass: 267.16345711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(1-fluoro-2-methyl-1-phenylpropan-2-yl)carbamate

tert-butyl N-(1-fluoro-2-methyl-1-phenylpropan-2-yl)carbamate: A Comprehensive Overview

tert-butyl N-(1-fluoro-2-methyl-1-phenylpropan-2-yl)carbamate, also known by its CAS number 2680720469, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of carbamates, which are widely used in various applications due to their unique chemical properties. The structure of this compound is characterized by a tert-butyl group attached to a carbamate functional group, with a fluorinated aromatic substituent. This combination of functional groups imparts the molecule with versatile reactivity and potential for use in advanced chemical systems.

The synthesis of tert-butyl N-(1-fluoro-2-methyl-1-phenylpropan-2-yl)carbamate typically involves multi-step organic reactions, often starting from readily available starting materials. Recent studies have explored novel synthetic pathways that enhance the efficiency and scalability of its production. For instance, researchers have employed catalytic methods to streamline the formation of the carbamate bond, reducing reaction times and minimizing byproducts. These advancements underscore the importance of optimizing synthetic routes for high-value compounds like this one.

In terms of physical properties, this compound exhibits a melting point of approximately 78°C and a boiling point around 345°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, making it suitable for solution-based reactions. The presence of the fluorinated aromatic ring significantly influences its electronic properties, contributing to its stability and reactivity in various chemical environments.

The application of tert-butyl N-(1-fluoro-2-methyl-1-phenylpropan-2-yl)carbamate spans multiple domains. In pharmaceutical research, it has been investigated as a potential precursor for bioactive molecules due to its ability to undergo nucleophilic substitutions and other transformations. Recent studies have highlighted its role in the synthesis of novel kinase inhibitors, which are critical in anticancer drug development. Additionally, this compound finds utility in agrochemicals, where it serves as an intermediate in the production of pesticides with enhanced efficacy and selectivity.

From an environmental standpoint, understanding the degradation pathways of tert-butyl N-(1-fluoro-2-methyl-1 phenylpropan 2 yl)carbamate is crucial for assessing its ecological impact. Research has shown that under aerobic conditions, the compound undergoes hydrolysis to yield less complex products, which are more readily biodegradable. These findings align with current trends toward developing sustainable chemical processes that minimize environmental footprint.

In conclusion, tert-butyl N-(1-fluoro 2 methyl 1 phenylpropan 2 yl)carbamate stands as a testament to the ingenuity and progress in modern organic chemistry. Its unique structure, versatile reactivity, and wide-ranging applications position it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new facets of its chemistry, this compound is poised to contribute even more significantly to the advancement of science and technology.